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Compound of Interest

Compound Name: Histamine-15N3

Cat. No.: B15613838

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the commercial sourcing
of Histamine-15N3, its technical specifications, and its application in research, particularly as
an internal standard for quantitative analysis. Detailed experimental protocols and relevant
signaling pathways are also presented to support its use in laboratory settings.

Commercial Suppliers and Product Specifications

Histamine-15N3 is a stable isotope-labeled version of histamine, an essential biogenic amine
involved in numerous physiological processes. Its primary application in research is as an
internal standard for accurate quantification of endogenous histamine in biological samples
using mass spectrometry-based methods.

Primary Supplier:

e MedchemExpress is a prominent commercial supplier of Histamine-15N3 for research
purposes.[1][2]

Product Information:
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Parameter

Specification

Source

Product Name

Histamine-15N3

MedchemExpress

Catalog Number

HY-B1204S4

MedchemExpress[1][2]

Synonyms

Ergamine-15N3

MedchemExpress[1]

Chemical Formula

CsHo°Ns

Inferred from structure

114.13 (Note: This is an

approximate value. The exact

Molecular Weight molecular weight should be Inferred from structure
confirmed from the supplier's
certificate of analysis)
Typically =298% (Confirmation

Purity with the supplier's Certificate of  General industry standard

Analysis is recommended)

Isotopic Enrichment

Typically 299% for all three
Nitrogen atoms (Confirmation
with the supplier's Certificate of

Analysis is recommended)

General industry standard

Formulation

Solid

MedchemExpress|[3]

Storage

Store at -20°C for long-term

storage.

General laboratory practice

Experimental Protocol: Quantitative Analysis of
Histamine in Human Plasma using LC-MS/MS with
Histamine-15N3 as an Internal Standard

This protocol outlines a detailed methodology for the accurate quantification of histamine in

human plasma samples using a stable isotope dilution liquid chromatography-tandem mass
spectrometry (LC-MS/MS) method.

1. Materials and Reagents:
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Histamine-15N3 (Internal Standard) from a commercial supplier (e.g., MedchemExpress)

Histamine (Native Standard)

Human Plasma (collected in EDTA-containing tubes)

Acetonitrile (ACN), LC-MS grade

Formic Acid (FA), LC-MS grade

Water, LC-MS grade

Perchloric Acid (PCA), 0.4 M

Microcentrifuge tubes

Syringe filters (0.22 pm)

LC-MS/MS system (e.g., a triple quadrupole mass spectrometer)
. Preparation of Standard Solutions:

Histamine-15N3 Stock Solution (1 mg/mL): Accurately weigh and dissolve Histamine-15N3
in LC-MS grade water.

Histamine Stock Solution (1 mg/mL): Accurately weigh and dissolve native histamine in LC-
MS grade water.

Working Standard Solutions: Prepare a series of calibration standards by serially diluting the
histamine stock solution with a suitable buffer (e.g., 0.1% formic acid in water) to cover the
expected concentration range in plasma.

Internal Standard Working Solution (e.g., 100 ng/mL): Dilute the Histamine-15N3 stock
solution with the same buffer.

. Sample Preparation:

Thaw frozen human plasma samples on ice.
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In a microcentrifuge tube, add 100 uL of plasma.

Add 10 pL of the Histamine-15N3 internal standard working solution to each plasma sample,
calibration standard, and quality control sample.

Vortex briefly to mix.

To precipitate proteins, add 200 uL of ice-cold acetonitrile.

Vortex vigorously for 1 minute.

Centrifuge at 14,000 x g for 10 minutes at 4°C.

Carefully collect the supernatant.

For derivatization (optional, but can improve chromatographic performance), the supernatant
can be subjected to a reaction with a suitable agent like o-phthalaldehyde (OPA).

Filter the supernatant through a 0.22 um syringe filter into an autosampler vial.

. LC-MS/MS Analysis:

Liquid Chromatography (LC) Conditions:

o Column: A suitable reversed-phase C18 column (e.g., 2.1 x 100 mm, 1.8 um).

o Mobile Phase A: 0.1% Formic Acid in Water.

o Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

o Gradient: A suitable gradient to separate histamine from other plasma components. For
example: 0-1 min, 5% B; 1-5 min, 5-95% B; 5-6 min, 95% B; 6-6.1 min, 95-5% B; 6.1-8
min, 5% B.

o Flow Rate: 0.3 mL/min.

o Injection Volume: 5 pL.

Mass Spectrometry (MS) Conditions:
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o lonization Mode: Positive Electrospray lonization (ESI+).
o Multiple Reaction Monitoring (MRM) Transitions:
» Histamine: Precursor ion (m/z) 112.1 — Product ion (m/z) 95.1.
» Histamine-15N3: Precursor ion (m/z) 115.1 - Product ion (m/z) 98.1.

o Optimize other MS parameters such as collision energy and declustering potential for
maximum signal intensity.

5. Data Analysis:

o Construct a calibration curve by plotting the peak area ratio of histamine to Histamine-15N3
against the concentration of the calibration standards.

o Determine the concentration of histamine in the plasma samples by interpolating their peak
area ratios from the calibration curve.

Histamine Signaling Pathways

Histamine exerts its diverse biological effects by binding to four distinct G protein-coupled
receptors (GPCRs): H1, H2, H3, and H4. The activation of these receptors triggers various
intracellular signaling cascades. Histamine has been shown to affect the p38 Mitogen-Activated
Protein Kinase (MAPK) and Akt signaling pathways, primarily through the H1 receptor.[1][2][4]

Histamine-induced p38 MAPK Signaling Pathway

The activation of the H1 receptor by histamine can lead to the phosphorylation and activation of
p38 MAPK, a key regulator of inflammatory responses.[4][5]
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Caption: Histamine activates p38 MAPK via the H1 receptor.

Histamine-induced Akt Signaling Pathway

Histamine binding to its receptors can also lead to the activation of the PI3K/Akt pathway,
which is crucial for cell survival and proliferation.

Click to download full resolution via product page

Caption: Histamine activates the Akt signaling pathway.

Conclusion

Histamine-15N3 is an invaluable tool for researchers in various fields, enabling precise and
accurate quantification of histamine in complex biological matrices. Understanding its
properties, available commercial sources, and appropriate experimental protocols is crucial for
its effective implementation in research. The signaling pathways outlined provide a framework
for investigating the downstream effects of histamine, offering insights into its role in health and
disease. Researchers are encouraged to obtain the latest technical data sheets and certificates
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of analysis from the supplier to ensure the highest quality and accuracy in their experimental
work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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